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Introduction

Alosenn granules are a widely utilized pharmaceutical preparation for the treatment of
constipation. The core therapeutic activity of this formulation is derived from natural compounds
found in the senna plant (Senna alexandrina, also known as Cassia acutifolia or Cassia
angustifolia). This technical guide provides an in-depth analysis of the active compounds within
Alosenn granules, their mechanism of action, pharmacokinetic profile, and the experimental
methodologies used for their characterization. The primary active constituents are dianthrone
glycosides known as sennosides, with sennoside A and sennoside B being the most prominent.
[1][2] These compounds are responsible for the laxative effect of the medication.[1][2]

Active Compounds: Sennosides

The principal active ingredients in Alosenn granules are sennosides, a group of anthraquinone
glycosides.[2] While the precise quantitative composition of Alosenn granules is detailed in
Japanese pharmaceutical documentation, publicly available English sources indicate the active
ingredients are derived from Senna leaf and Senna pods.[1] One commercial source lists the
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composition as 577.9 mg of Senna and 385.3 mg of Senna Pods per gram of granules.
However, the exact concentration of individual sennosides A and B within this formulation is not
consistently reported in English literature. For the purpose of this guide, we will refer to the
general specifications for senna-based pharmaceuticals as outlined in various
pharmacopoeias.

Quantitative Data

The following table summarizes the typical content of sennosides in senna raw materials and
standardized extracts, providing a comparative basis for understanding the potential
composition of Alosenn granules.

Typical .
. Analytical
Compound Source Concentration Reference
Method
(% wiw)
Total Sennosides European
(calculated as Senna Leaf >2.5% HPLC Pharmacopoeia[
Sennoside B) 2]
European
Senna Pods ]
) > 3.4% HPLC Pharmacopoeia[
(Alexandrian)
2]
European
Senna Pods )
_ >2.2% HPLC Pharmacopoeia|
(Tinnevelly)
2]
_ European
Standardized ]
5.5% - 8.0% HPLC Pharmacopoeia[
Senna Extract
2]
) Senna Leaf 1.46% (of total
Sennoside A ) HPLC [3]
Powder sennosides)
) Senna Leaf 1.46% (of total
Sennoside B ) HPLC [3]
Powder sennosides)

Mechanism of Action
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Sennosides themselves are prodrugs and are not absorbed in the upper gastrointestinal tract.
Their laxative effect is initiated upon reaching the colon, where they are metabolized by the gut
microbiota into the active compound, rheinanthrone.[1][4]

The mechanism of action of rheinanthrone involves a dual effect on the colon:

» Stimulation of Colonic Motility: Rheinanthrone directly irritates the colonic mucosa, leading to
increased peristalsis and accelerated colonic transit. This reduces the time for water
reabsorption, resulting in softer stools.

 Alteration of Fluid and Electrolyte Transport: The active metabolite inhibits the absorption of
water and electrolytes (Na+, Cl-) from the colon into the bloodstream. Concurrently, it
increases the secretion of water and electrolytes into the colonic lumen. This net increase in
luminal fluid further contributes to the laxative effect.

Signaling Pathway

The laxative effect of rheinanthrone is mediated through a signaling cascade involving
prostaglandin E2 (PGE2) and aquaporin-3 (AQP3). Rheinanthrone stimulates macrophages in
the colon to produce and release PGE2.[5] PGEZ2 then acts on the colonic epithelial cells,
leading to a decrease in the expression of AQP3, a water channel protein.[5] The
downregulation of AQP3 reduces water reabsorption from the colonic lumen, thereby
increasing the water content of the feces.[5]
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Signaling pathway of sennosides' laxative effect.

Pharmacokinetics
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Parameter Description Value Reference
<10% of the active
Sennosides are poorly  metabolite
Absorption absorbed in the small rheinanthrone is
intestine. absorbed from the
gut.
Metabolized by gut
bacteria in the colon
Metabolism to sennidins and then ] o

to the active
metabolite,

rheinanthrone.

Onset of Action

The laxative effect
typically occurs within
6 to 12 hours after

oral administration.

- [4]

Excretion

Primarily excreted in
the feces as polymers,
with a small
percentage of
metabolites excreted

in the urine and bile.

>90% in feces

Experimental Protocols
Extraction and Isolation of Sennosides from Senna

This protocol describes a general method for the extraction and isolation of sennosides from

senna plant material.

Workflow:

Powdered Senna Leaves/Pods ——>| Maceration with 70% Ethanol

> Filtration )Goncemraﬂon under Vacuum)

>| Column Chromatography
(Silica Gel or Sephadex)
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Workflow for sennoside extraction and isolation.

Methodology:

Preparation of Plant Material: Dried senna leaves or pods are ground into a fine powder.

o Extraction: The powdered material is subjected to maceration with 70% ethanol at room
temperature for a specified period (e.g., 24-48 hours) with occasional shaking.

« Filtration and Concentration: The extract is filtered to remove solid plant material. The filtrate
is then concentrated under reduced pressure using a rotary evaporator to yield a crude
extract.

 Purification: The crude extract is further purified using column chromatography. A silica gel or
Sephadex LH-20 column is commonly used, with a mobile phase gradient of solvents such
as chloroform, methanol, and water to separate the different sennosides.

 [solation and Identification: Fractions containing sennosides A and B are collected and
further purified by recrystallization. The identity and purity of the isolated compounds are
confirmed using analytical techniques such as High-Performance Liquid Chromatography
(HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

[2][5]

Quantification of Sennosides A and B by High-
Performance Liquid Chromatography (HPLC)

This protocol outlines a validated HPLC method for the simultaneous quantification of
sennosides A and B in pharmaceutical preparations.

Methodology:

» Standard Preparation: Standard solutions of sennoside A and sennoside B of known
concentrations are prepared in a suitable solvent, typically a mixture of methanol and water.
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o Sample Preparation: A known weight of the Alosenn granule formulation is accurately
weighed and dissolved in the same solvent as the standards. The solution is sonicated and
filtered to ensure complete dissolution and removal of insoluble excipients.

o Chromatographic Conditions:

[e]

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size) is
typically used.

o Mobile Phase: A gradient or isocratic mobile phase consisting of an aqueous buffer (e.g.,
acetate or phosphate buffer, pH adjusted) and an organic modifier (e.g., acetonitrile or
methanol) is employed.

o Flow Rate: A typical flow rate is 1.0 mL/min.
o Detection: UV detection at a wavelength of 270 nm or 340 nm is commonly used.[3]

o Column Temperature: The column is maintained at a constant temperature, for example,
25°C.

e Analysis: Equal volumes of the standard and sample solutions are injected into the HPLC
system. The peak areas of sennoside A and sennoside B are recorded.

o Calculation: The concentrations of sennoside A and sennoside B in the sample are
calculated by comparing their peak areas with those of the corresponding standards.

Conclusion

The therapeutic efficacy of Alosenn granules is attributed to its active compounds, sennoside A
and sennoside B. These natural products undergo metabolic activation in the colon to exert a
potent laxative effect through the modulation of intestinal motility and fluid secretion. The
underlying mechanism involves a well-defined signaling pathway centered on prostaglandin E2
and aquaporin-3. The experimental protocols detailed in this guide provide a framework for the
isolation, identification, and quantification of these core active compounds, which is essential
for quality control and further research and development in this area. A more precise, publicly
available quantification of sennosides A and B in the final Alosenn granule product would be
beneficial for comparative studies and advanced formulation development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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